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Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930

An In-depth Technical Guide to the Physical and Chemical Characteristics of Ethyl
Citronellate

Abstract

Ethyl citronellate, also known as ethyl 3,7-dimethyl-6-octenoate, is an organic ester
recognized for its characteristic fruity, citrus-like aroma.[1][2] As a derivative of citronellic acid, it
finds applications in the flavor and fragrance industries. This technical guide provides a
comprehensive overview of the core physical and chemical properties of ethyl citronellate,
intended for researchers, scientists, and professionals in drug development and chemical
synthesis. The document details its structural and physicochemical parameters, spectroscopic
profile, and includes detailed experimental protocols for its synthesis and purification.

Chemical Identity and Structure

Ethyl citronellate is the ethyl ester of citronellic acid. Its structure consists of a ten-carbon
backbone with two methyl group substitutions and a terminal ethyl ester functional group.

o |[UPAC Name: ethyl 3,7-dimethyloct-6-enoate

e Synonyms: Ethyl 3,7-dimethyl-6-octenoate, Citronellic acid ethyl ester, ETHYL
CITRONELLATE[2][3]

« CAS Number: 26728-44-9[1][2][3]
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Molecular Formula: C12H2202[1][2][3]

Molecular Weight: 198.30 g/mol [1][3]

Canonical SMILES: CCOC(=0)CC(C)CCC=C(C)CI3][4]

InChl Key: UAIOJGGMISIMMY-UHFFFAOY SA-N[3]

Physicochemical Properties

The physical and chemical characteristics of ethyl citronellate are summarized below. These

properties are critical for its handling, formulation, and application.

ble 1: Physical ies of Ethyl Ci I

Property Value Conditions Reference(s)
Appearance Colorless clear liquid Ambient [1]

Boiling Point 240.0 °C @ 760.00 mm Hg [1]
113-115°C @ 12 Torr [2]

Specific Gravity 0.886 to 0.894 @ 25.00 °C [1]

Density (Predicted) 0.885 £ 0.06 g/cm3 [2]

Refractive Index 1.436 t0 1.443 @ 20.00 °C [1]

Flash Point

103.89 °C (219.00 °F)

Tagliabue Closed Cup
(TCQC)

[1]

0.026 mmHg
Vapor Pressure ) @ 25.00 °C [1]
(estimated)
logP (o/w) 4.196 (estimated) [1]
Table 2: Solubility Data
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Solvent Solubility Conditions Reference(s)
5.686 mg/L

Water . @ 25 °C [1]
(estimated)

Alcohol Soluble [1][2]

Oils Soluble [2]

Spectroscopic Profile

The structural elucidation of ethyl citronellate is confirmed through various spectroscopic

techniques.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), multiple signals for the aliphatic chain protons, a vinyl
proton signal, and signals for the various methyl groups.

o 183C NMR: The carbon NMR spectrum will display a peak for the carbonyl carbon of the
ester at approximately 170 ppm, signals for the carbons of the double bond, and a series
of peaks in the aliphatic region corresponding to the ethyl group and the ten-carbon chain.

[4]

« Infrared (IR) Spectroscopy: The IR spectrum of ethyl citronellate is characterized by a
strong absorption band around 1735 cm~1, which is indicative of the C=0 stretching vibration
of the ester functional group. Additional peaks corresponding to C-H stretching and bending

vibrations are also present.[4]

o Mass Spectrometry (MS): Mass spectrometry data can confirm the molecular weight of the
compound. The gas chromatography-mass spectrometry (GC-MS) profile will show a
molecular ion peak corresponding to its molecular weight (198.30 g/mol ).[4]

Experimental Protocols
Synthesis of Ethyl Citronellate via Fischer Esterification
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Ethyl citronellate is typically synthesized by the acid-catalyzed esterification of citronellic acid
with ethanol.[2]

Diagram 1: Synthesis of Ethyl Citronellate
Caption: Fischer esterification of citronellic acid with ethanol.
Methodology:

e Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine citronellic acid (1.0 eq) and absolute ethanol (3.0 eq).

o Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the mixture while stirring.

e Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can
be monitored using Thin Layer Chromatography (TLC).

o Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.
Dilute with diethyl ether and wash sequentially with a saturated sodium bicarbonate solution
(to neutralize the acid), followed by brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
ethyl citronellate.

Purification Protocol

The crude product obtained from synthesis requires purification to remove unreacted starting
materials and byproducts. Fractional distillation under reduced pressure is a common and
effective method.

Diagram 2: Purification Workflow for Ethyl Citronellate
Caption: Purification of crude ethyl citronellate via fractional distillation.

Methodology:
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e Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation.
Ensure all glass joints are properly sealed.

« Distillation: Place the crude ethyl citronellate in the distillation flask.

o Fraction Collection: Gradually reduce the pressure and begin heating. Collect and discard
the initial low-boiling fraction, which may contain residual ethanol or other volatile impurities.

e Product Isolation: Collect the main fraction at the literature boiling point of ethyl citronellate
(e.g., 113-115 °C at 12 Torr).[2]

e Quality Control: Analyze the purified product using Gas Chromatography (GC) to determine
purity and confirm its identity with NMR and IR spectroscopy.

Chemical Reactivity and Stability

» Stability: Ethyl citronellate is a stable compound under standard conditions. However, as an
ester, it is susceptible to hydrolysis back to citronellic acid and ethanol in the presence of
strong acids or bases, particularly with heating.

o Reactivity: The double bond in the carbon chain can undergo typical alkene reactions, such
as hydrogenation or halogenation, providing a route for further chemical modification.

Conclusion

This guide has detailed the essential physical and chemical characteristics of ethyl
citronellate. The tabulated data provides a quick reference for its properties, while the outlined
experimental protocols offer standardized procedures for its synthesis and purification. The
provided information serves as a foundational resource for scientists and researchers working
with this compound in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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